Cas no 1402569-71-4 ((S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate)
1402569-71-4 structure
Product Name:(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate
CAS No:1402569-71-4
MF:C16H20F3NO4
MW:347.329515457153
CID:4765151
Update Time:2023-08-16
(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- (S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate
-
- Inchi: 1S/C16H20F3NO4/c1-16(2,3)24-15(22)20-10(7-14(21)23-4)5-9-6-12(18)13(19)8-11(9)17/h6,8,10H,5,7H2,1-4H3,(H,20,22)/t10-/m0/s1
- InChI Key: INQCBWDBMIXHDN-JTQLQIEISA-N
- SMILES: FC1C=C(C(=CC=1C[C@@H](CC(=O)OC)NC(=O)OC(C)(C)C)F)F
Computed Properties
- Exact Mass: 347.13444261 g/mol
- Monoisotopic Mass: 347.13444261 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 64.599
- Molecular Weight: 347.33
(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01JM8F-250mg |
(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate |
1402569-71-4 | 97% | 250mg |
$249.00 | 2024-06-21 | |
| 1PlusChem | 1P01JM8F-500mg |
(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate |
1402569-71-4 | 97% | 500mg |
$363.00 | 2024-06-21 | |
| 1PlusChem | 1P01JM8F-1g |
(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate |
1402569-71-4 | 97% | 1g |
$551.00 | 2024-06-21 | |
| Aaron | AR01JMGR-250mg |
(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate |
1402569-71-4 | 97% | 250mg |
$284.00 | 2025-02-11 | |
| Aaron | AR01JMGR-500mg |
(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate |
1402569-71-4 | 97% | 500mg |
$422.00 | 2025-02-11 | |
| Aaron | AR01JMGR-1g |
(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate |
1402569-71-4 | 97% | 1g |
$630.00 | 2025-02-11 |
(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
1402569-71-4 ((S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk